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Compound of Interest

Compound Name: nitro-Grela

Cat. No.: B1312454

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of nitro-Grela, a second-
generation Hoveyda-Grubbs type ruthenium-based catalyst, widely employed in olefin
metathesis reactions. This document details its dosage (catalyst loading), administration
methods, and includes experimental protocols for its application in organic synthesis.

Catalyst Profile

Nitro-Grela, with the chemical name [1,3-Bis(2,4,6-trimethylphenyl)-2-
imidazolidinylidene]dichloro[(2-isopropoxy-5-nitrobenzylidene)]ruthenium(ll), is a versatile and
robust catalyst for various metathesis transformations, including Ring-Closing Metathesis
(RCM), Cross Metathesis (CM), and En-Yn metathesis.[1][2] Its enhanced stability and high
activity allow for efficient transformations under mild conditions.[3]

Table 1: Chemical and Physical Properties of nitro-Grela and its Variants
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Property nitro-Grela hitro-Grela-SIPr nitro-Grela-I2

Chemical Formula C31H37CI2N30s3Ru C37H49Cl2N303Ru C31H3712N30sRu

Molecular Weight 671.62 g/mol [4] 755.78 g/mol [5] 854.52 g/mol [6]

CAS Number 502964-52-5[7] Not specified 1874264-99-9[6]
Green to dark green Green, dark green ]

Appearance Olive/brown powder|[6]
powder/crystal[7] powder[5]

Melting Point >300 °C[3][7] Not specified Not specified

2-8°C, underinertgas  2-8°C, underinertgas 2-8°C, under inert gas
Storage for long-term for long-term for long-term
storage[3][4] storage[5] storage[6]

Dosage and Administration

The "dosage” of nitro-Grela refers to the catalyst loading, which is typically expressed in mole
percent (mol %) relative to the limiting substrate. The optimal catalyst loading is dependent on

the specific reaction type, substrate reactivity, and desired reaction rate.

General Guidelines for Catalyst Loading

Nitro-Grela is known for its high efficiency, often allowing for lower catalyst loadings compared

to other metathesis catalysts.[4]

Table 2: Recommended Catalyst Loading for Different Metathesis Reactions
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Reaction Type

Catalyst Loading
(mol %)

Temperature (°C)

Notes

Lower temperatures

) ) are possible
Ring-Closing
) 0.01-1 0-70 compared to
Metathesis (RCM)
Hoveyda-Grubbs 11.[4]
[81[°]
Highly selective,
Cross Metathesis especially with
0.1-5 25-70 o
(CM) electron-deficient
partners.[1][4][9]
Higher conversion
] Room Temperature - with lower loading
En-Yn Metathesis 0.5-25

60

than Hoveyda-Grubbs
I1.[4][10]

Administration Methods

Nitro-Grela is a solid that is typically handled in the air due to its high stability, though long-

term storage under an inert atmosphere is recommended.[4] The catalyst is introduced to the

reaction mixture by dissolving it in an appropriate solvent.

Typical Administration Protocol:

e The reaction vessel is charged with the substrate(s) and solvent.

e The mixture is often degassed to remove oxygen, which can deactivate the catalyst,

although nitro-Grela has lower sensitivity to air than many other catalysts.[3]

¢ Nitro-Grela is weighed and added to the reaction vessel as a solid or as a solution in a small

amount of the reaction solvent.

e The reaction is then stirred under an inert atmosphere (e.g., nitrogen or argon) at the desired

temperature.
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Mechanism of Action: The Olefin Metathesis
Catalytic Cycle

Nitro-Grela functions via a well-established catalytic cycle common to Grubbs-type catalysts.
The active species is a ruthenium carbene that mediates the cleavage and reformation of
carbon-carbon double bonds.[3]

nitro-Grela (Pre-catalyst) [RUJ=CH: (Active Catalyst)

eeeeeeeeeeee

Ruthenacyclobutane Intermediate

Olefin Substrate (R-CH=CHz)

Click to download full resolution via product page
Caption: Catalytic cycle of olefin metathesis mediated by a ruthenium catalyst.

Experimental Protocols

The following are representative protocols for olefin metathesis reactions using nitro-Grela.

Protocol 1: Ring-Closing Metathesis (RCM) of Diethyl
Diallylmalonate

This protocol is adapted from a standard procedure for evaluating catalyst activity.[11]
Experimental Workflow:

Caption: Workflow for the RCM of diethyl diallylmalonate using nitro-Grela.
Materials:

e nitro-Grela (15 mg, 22 pmol)

o Diethyl diallylmalonate (237 mg, 986 umol)
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Dichloromethane (CH2Clz2), anhydrous (45.5 mL total)
200 mL two-necked round-bottomed flask

Nitrogen or Argon source

Stirring apparatus

Silica gel for column chromatography

Hexane and Ethyl Acetate (EtOAC)

Procedure:

To a 200 mL two-necked round-bottomed flask, add nitro-Grela (15 mg, 22 pmol).[11]
Purge the flask with dry nitrogen gas.[11]
Add 40 mL of anhydrous dichloromethane to the flask.[11]

In a separate vial, dissolve diethyl diallylmalonate (237 mg, 986 umol) in 5.5 mL of
dichloromethane.

Add the diethyl diallylmalonate solution dropwise to the stirred catalyst solution at room
temperature.

Continue stirring the reaction mixture at room temperature for 6 hours.
Upon completion, concentrate the mixture under reduced pressure to remove the solvent.

Purify the resulting residue by silica gel column chromatography using a mixture of hexane
and ethyl acetate (1:1) as the eluent to yield diethyl cyclopent-3-ene-1,1-dicarboxylate as a
pale yellow oil (206 mg, 98% yield).

Protocol 2: Cross Metathesis (CM)

This generalized protocol is based on the high efficiency of nitro-Grela in CM reactions.[1][4]

Materials:
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nitro-Grela (0.5 - 5 mol %)

Olefin 1 (1.0 equivalent)

Olefin 2 (1.0 - 3.0 equivalents)
Anhydrous Toluene or Dichloromethane

Inert atmosphere setup

Procedure:

In a clean, dry flask under an inert atmosphere, dissolve Olefin 1 and Olefin 2 in the chosen
solvent (e.g., toluene, to a concentration of 0.1-0.2 M).

Add the required amount of nitro-Grela to the solution.

Stir the reaction mixture at the desired temperature (typically between 25-70 °C) for 2-24
hours. Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or TLC).

Once the reaction is complete, quench the reaction by adding a small amount of ethyl vinyl
ether.

Concentrate the reaction mixture and purify by column chromatography to isolate the desired
cross-metathesis product.

Safety and Handling

Nitro-Grela is stable to handle in the air for short periods.[4]

For long-term storage, it is recommended to keep it in a cool (2-8 °C), dark place under an
inert atmosphere.[3][4]

As with all chemical reagents, appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn.

Work in a well-ventilated fume hood.
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These notes are intended to serve as a guide. Reaction conditions, including solvent,
temperature, and catalyst loading, may need to be optimized for specific substrates and
desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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